4-Pyridin-4-yl-1,3-thiazole-2-carboxylic acid
Cat. No. B1358734
M. Wt: 206.22 g/mol
InChI Key: GYDKRMNFUXPIKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06359134B1
Procedure details
To the obtained ethyl 4-(4-pyridyl)-2-thiazolecarboxylate (1.5 g) in ethanol (10 ml) solution was added 1 N sodium hydroxide solution (10 ml), and the solution was stirred at room temperature for 2 hours. The reaction solution was concentrated and the residue was dissolved in water, to which was added 1 N hydrochloric acid (10 ml). The precipitate was filtered, washed with water and dried to give the title compound (1.105 g).
Name
Identifiers
|
REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][C:4]([C:7]2[N:8]=[C:9]([C:12]([O:14]CC)=[O:13])[S:10][CH:11]=2)=[CH:3][CH:2]=1.[OH-].[Na+]>C(O)C>[N:1]1[CH:6]=[CH:5][C:4]([C:7]2[N:8]=[C:9]([C:12]([OH:14])=[O:13])[S:10][CH:11]=2)=[CH:3][CH:2]=1 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
1.5 g
|
|
Type
|
reactant
|
|
Smiles
|
N1=CC=C(C=C1)C=1N=C(SC1)C(=O)OCC
|
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
reactant
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|
Smiles
|
[OH-].[Na+]
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|
Name
|
|
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Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
|
CUSTOM
|
|
Details
|
the solution was stirred at room temperature for 2 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
The reaction solution was concentrated
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
|
the residue was dissolved in water, to which
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ADDITION
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Type
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ADDITION
|
|
Details
|
was added 1 N hydrochloric acid (10 ml)
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
The precipitate was filtered
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WASH
|
Type
|
WASH
|
|
Details
|
washed with water
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1=CC=C(C=C1)C=1N=C(SC1)C(=O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.105 g | |
| YIELD: CALCULATEDPERCENTYIELD | 83.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
